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Compound of Interest

Compound Name: Neurodazine

Cat. No.: B1678221 Get Quote

In-Depth Technical Guide to Neurodazine
For Researchers, Scientists, and Drug Development Professionals

Abstract
Neurodazine is a synthetic, cell-permeable, trisubstituted imidazole compound that has

demonstrated significant potential in the field of regenerative medicine and neuroscience.

Identified as a potent inducer of neurogenesis, Neurodazine can direct the differentiation of

non-neuronal cells, such as myoblasts and fibroblasts, into neuronal lineages. This technical

guide provides a comprehensive overview of Neurodazine, including its chemical properties,

mechanism of action, experimental protocols, and key quantitative data to support its

application in research and development.

Chemical and Physical Properties
Neurodazine is a small molecule with the following key identifiers and properties.
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Property Value Reference(s)

CAS Number 937807-66-4 [1]

Molecular Formula C₂₇H₂₁ClN₂O₃ [1]

Molecular Weight 456.92 g/mol [1]

IUPAC Name

2-[5-(3-Chlorophenyl)-2-

furanyl]-4,5-bis(4-

methoxyphenyl)-1H-imidazole

[1]

Appearance Crystalline solid

Purity ≥98% (HPLC) [1]

Solubility
Soluble in DMSO (≥20 mM)

and Ethanol (≥20 mM)

Mechanism of Action: Wnt and Shh Signaling
Pathway Activation
Neurodazine primarily induces neuronal differentiation by activating the Wnt and Sonic

hedgehog (Shh) signaling pathways. In neuroblastoma cells, both Wnt and Shh pathways are

engaged, while in fibroblasts, the neurogenic effect is predominantly mediated by the Wnt

signaling pathway.

Wnt Signaling Pathway
The canonical Wnt signaling pathway is crucial for cell fate determination and development. In

the absence of a Wnt ligand, β-catenin is phosphorylated by a destruction complex (comprising

Axin, APC, GSK3β, and CK1), leading to its ubiquitination and proteasomal degradation. Upon

activation, the destruction complex is inhibited, allowing β-catenin to accumulate in the

cytoplasm and translocate to the nucleus. In the nucleus, β-catenin partners with TCF/LEF

transcription factors to activate the transcription of Wnt target genes, which promote neuronal

differentiation.
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Cell Culture Differentiation Analysis

Start with C2C12 cells Culture in DMEM + 10% FBS
 to 70-80% confluency

Induce differentiation:
DMEM + 2% Horse Serum

+ Neurodazine (e.g., 2-10 µM)

Incubate for 7-10 days
(Change medium every 24h)

Analyze for neuronal markers:
- Immunocytochemistry (Tuj1, MAP2)

- Western Blot
- qPCR

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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